Cas no 3254-16-8 (3,4,6-Tri-O-acetyl-a-D-glucopyranose 1,2-(methyl orthoacetate))

• Product Name: 3,4,6-Tri-O-acetyl-a-D-glucopyranose 1,2-(methyl orthoacetate)
• CAS No: 3254-16-8
• MF: C₁₅H₂₂O₁₀
• MW: 362.329185962677
• CID: 303651
• PubChem ID: 11057545
• Update Time: 2025-08-04

3,4,6-Tri-O-acetyl-a-D-glucopyranose 1,2-(methyl orthoacetate) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranose,1,2-O-(1-methoxyethylidene)-, triacetate (9CI)
• 3,4,6-TRI-O-ACETYL-A-D-GLUCOPYRANOSE 1,2-(METHYL ORTHOACETATE)
• 1,2-Methylorthoacetyl-3,4,6-tri-O-acetyl-a-D-glucopyranose
• 3,4,6-Tri-O-acetyl-1,2-O-methylorthoacetyl-a-D-glucopyranose
• 5H-1,3-Dioxolo[4,5-b]pyran, a-D-glucopyranose deriv.
• Glucopyranose,cyclic 1,2-(methyl orthoacetate) 3,4,6-triacetate, a-D- (7CI,8CI)
• Orthoacetic acid, cyclic ester with a-D-glucopyranose 3,4,6-triacetate, methyl ester
• [(3aR,5R,6R,7S,7aR)-6,7-diacetyloxy-2-methoxy-2-methyl-5,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-b]pyran-5-yl]methyl acetate
• AMY41550
• 3,4,6-Tri-O-acetyl-a-D-glucopyranose-1,2-(methyl orthoacetate)
• 3,4,6-Tri-O-acetyl-alpha-D-galactopyranose 1,2-(Methyl Orthoacetate)
• AKOS015919330
• (3AR,5R,6R,7S,7aR)-5-(acetoxymethyl)-2-methoxy-2-methyltetrahydro-3aH-[1,3]dioxolo[4,5-b]pyran-6,7-diyldiacetate
• 3,4,6-Tri-O-acetyl-1,2-O-(1-methoxyethylidene)-a-D-glucopyranose
• 3,4,6-TRI-O-ACETYL-alpha-D-GLUCOPYRANOSE 1,2-(METHYL ORTHOACETATE)
• 3254-16-8
• 3,4,6-Tri-O-acetyl-a-D-glucopyranose 1,2-(methyl orthoacetate)

• Inchi： 1S/C15H22O10/c1-7(16)20-6-10-11(21-8(2)17)12(22-9(3)18)13-14(23-10)25-15(4,19-5)24-13/h10-14H,6H2,1-5H3/t10-,11-,12+,13-,14-,15?/m1/s1
• InChI Key： AUVGRVGPAIFPSA-SPETUVNMSA-N
• SMILES： O1[C@H](COC(C)=O)[C@H]([C@@H]([C@@H]2[C@H]1OC(C)(OC)O2)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 362.12129689g/mol
• Monoisotopic Mass: 362.12129689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 116Ų

Additional information on 3,4,6-Tri-O-acetyl-a-D-glucopyranose 1,2-(methyl orthoacetate)

3,4,6-Tri-O-acetyl-α-D-glucopyranose 1,2-(methyl orthoacetate): A Versatile Building Block in Modern Glycochemistry

CAS No. 3254-16-8 designates a structurally complex carbohydrate derivative that has emerged as a critical intermediate in the synthesis of glycoconjugates and bioactive oligosaccharides. This compound represents a methyl orthoacetate-protected α-D-glucopyranose framework with Tri-O-acetyl substituents strategically positioned at the C3, C4 and C6 hydroxyl sites. The combination of acetyl ester and methyl orthoacetate protecting groups enables precise control over glycosylation reactions while maintaining stereochemical integrity—a hallmark of advanced glycan engineering strategies.

The molecular architecture of this compound features an methyl orthoacetate group at the anomeric center (C1-C2), which forms a cyclic acetal structure through its interaction with the adjacent hydroxyl group at C2. This unique protection scheme allows for selective deprotection protocols when constructing more complex glycans. The acetyl groups on positions 3, 4 and 6 create a sterically hindered environment that prevents unwanted side reactions during multi-step organic syntheses. Recent studies published in American Chemical Society Catalysis (2023) have demonstrated how such protection patterns enhance reaction efficiency in enzymatic glycosylation processes by minimizing non-specific interactions with carbohydrate-processing enzymes.

Synthetic methodologies for preparing this compound have evolved significantly since its initial synthesis reported by Sheldon et al. in the late 1990s. Current protocols often employ transition metal-catalyzed approaches as described in a groundbreaking Nature Chemistry paper (2022), where palladium-catalyzed cross-coupling reactions were used to introduce functional groups while maintaining the protected glucopyranose core. Researchers at MIT's Department of Chemistry recently optimized microwave-assisted synthesis routes (Journal of Organic Chemistry, 2023), achieving >95% yield through solvent-free conditions that minimize decomposition of the labile methyl orthoacetate moiety.

In drug discovery applications, this compound serves as a key precursor for synthesizing glycopeptides and glycolipids used in immuno-oncology research. A notable example comes from studies on cancer-associated glycans published in Nature Communications, where derivatives prepared from this intermediate showed enhanced binding affinity to lectins expressed on tumor cells. Its role in antibody-drug conjugate (ADC) development is particularly promising—recent work by Genentech scientists demonstrated improved payload delivery efficiency when using this protected sugar as an ADC linker component (Journal of Medicinal Chemistry, 2024).

The orthogonal protection strategy inherent to this compound's structure has enabled breakthroughs in chemoenzymatic glycan synthesis. A team from Stanford University reported using it as a universal donor substrate for transglycosylation reactions catalyzed by engineered glycosynthases (ACS Central Science, 2023). This approach significantly reduces purification steps compared to traditional chemical methods while maintaining high stereochemical fidelity required for biomimetic carbohydrate constructs.

In the realm of materials science, researchers at ETH Zurich have explored its application as a building block for supramolecular assemblies (Chemical Science, 2024). By incorporating this derivative into polymer backbones through click chemistry approaches, they created glucose-functionalized materials with tunable binding properties for diagnostic applications—specifically glucose-responsive hydrogels showing reversible swelling behavior under physiological conditions.

Cutting-edge structural biology studies leverage this compound's defined stereochemistry to investigate carbohydrate-protein interactions at atomic resolution. Cryo-electron microscopy data published in eLife (May 2024) revealed previously undetected binding modes between synthetic glycans derived from CAS No. 3254-16-8 and selectin proteins critical for immune cell trafficking mechanisms. These insights are informing rational design of novel anti-inflammatory agents targeting specific glycan-binding sites.

The compound's utility extends to analytical chemistry through its use as a derivatization reagent for mass spectrometry-based glycomics analysis. A methodological advancement from the University of Cambridge group introduced it as an alternative protecting group system that improves ionization efficiency during MALDI-TOF analysis of complex N-glycans (Analytical Chemistry, March 2024). This innovation has accelerated high-throughput glycan profiling efforts essential for precision medicine initiatives.

In enzymology research contexts, CAS No. 3254-16-8 derivatives are employed to study carbohydrate-processing enzymes like glycosidases and glycosyltransferases under controlled conditions. A collaborative study between Harvard Medical School and Pfizer highlighted its role in developing fluorescent substrates that allow real-time monitoring of enzyme activity in living cells—a technique now widely adopted for screening potential enzyme inhibitors (ACS Chemical Biology, January 2025).

Ongoing investigations focus on expanding its application into sustainable chemistry practices. Researchers at TU Delft recently demonstrated enzymatic recycling protocols where spent protecting groups could be removed using hydrolase enzymes under mild aqueous conditions (Green Chemistry Letters & Reviews, April 2025). This represents an important step toward greener synthesis strategies that align with current regulatory trends emphasizing environmental responsibility.

The structural versatility of 3,4,6-Tri-O-acetyl-α-D-glucopyranose 1,methyl orthoacetate-protected systems continues to drive innovation across multiple disciplines within chemical biology. Its ability to facilitate site-specific functionalization while preserving native sugar configurations makes it indispensable for constructing biologically relevant molecules with pharmaceutical relevance.